N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methoxybenzamide

• IUPAC Name: N-(3-chloro-4-piperidin-1-ylphenyl)-4-methoxybenzamide
• InChI: InChI=1S/C19H21ClN2O2/c1-24-16-8-5-14(6-9-16)19(23)21-15-7-10-18(17(20)13-15)22-11-3-2-4-12-22/h5-10,13H,2-4,11-12H2,1H3,(H,21,23)
• InChI Key: AXDXQDLSZLVWCI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)N3CCCCC3)Cl
• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8 g/mol

Description

N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methoxybenzamide, also known as L-745,870, is a potent and selective antagonist of the dopamine D4 receptor. It was first synthesized in 1994 by scientists at Merck & Co., Inc. as part of their efforts to develop new treatments for psychiatric disorders.

Mechanism of Action

N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methoxybenzamide acts as a selective antagonist of the dopamine D4 receptor, which is a G protein-coupled receptor that is primarily expressed in the prefrontal cortex and limbic system of the brain. By blocking the activity of this receptor, N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methoxybenzamide can modulate the release of dopamine and other neurotransmitters, which can have downstream effects on behavior and cognition.
Biochemical and Physiological Effects:
Studies have shown that N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methoxybenzamide can affect a variety of biochemical and physiological processes in the brain, including changes in gene expression, neurotransmitter release, and synaptic plasticity. It has also been shown to have anxiolytic and antidepressant-like effects in animal models, suggesting its potential as a therapeutic agent for mood disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methoxybenzamide in lab experiments is its high selectivity for the dopamine D4 receptor, which allows for more precise manipulation of this signaling pathway. However, a limitation of this compound is its relatively low potency, which may require higher doses or longer exposure times to achieve desired effects.

Future Directions

There are several potential future directions for research on N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methoxybenzamide and its effects on the brain. One area of interest is its potential use in combination with other drugs or therapies for the treatment of psychiatric disorders. Another direction is the investigation of its effects on other neurotransmitter systems and brain regions, which could provide a more comprehensive understanding of its mechanisms of action. Additionally, research on the pharmacokinetics and pharmacodynamics of N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methoxybenzamide could help to optimize its use in clinical settings.

Synthesis Methods

The synthesis of N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methoxybenzamide involves several steps, including the reaction of 3-chloro-4-(1-piperidinyl)aniline with 4-methoxybenzoyl chloride in the presence of a base, followed by purification and isolation of the desired product. The final compound is obtained as a white to off-white powder with a melting point of 130-132°C.

Scientific Research Applications

N-[3-chloro-4-(1-piperidinyl)phenyl]-4-methoxybenzamide has been extensively studied for its potential use in the treatment of various psychiatric disorders, including schizophrenia, bipolar disorder, and attention deficit hyperactivity disorder (ADHD). It has also been investigated for its effects on drug addiction, as dopamine D4 receptors are believed to play a role in addictive behaviors.